2-(4-Nitrophenoxy)-1-methylethanol

• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 1-(4-nitrophenoxy)propan-2-ol
• InChI: InChI=1S/C9H11NO4/c1-7(11)6-14-9-4-2-8(3-5-9)10(12)13/h2-5,7,11H,6H2,1H3
• InChI Key: JATNRBHGAKYFMG-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=C(C=C1)[N+](=O)[O-])O

Description

2-(4-Nitrophenoxy)-1-methylethanol is a useful research compound. Its molecular formula is C9H11NO4 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

43.5 g of 4-nitrophenoxyacetone crystals were dissolved in 300 ml of ethanol, added portionwise with small amount of sodium boron hydride up to 4.1 g with stirring at room temperature, and stirred thereafter at room temperature for 2 hr. After adding 10 ml of saturated aqueous solution of ammonium chloride under an ice-cold condition in order to decompose the residual sodium borohydride, extraction was carried out with ethyl acetate. The ethyl acetate layer was washed consecutively with water, 3% hydrochloric acid, 5% aqueous solution of sodium hydrogen carbonate, water and saturated saline and subsequently dried with anhydrous sodium sulfate. The solvent was concentrated under reduced pressure and yielded 46.3 g of 2-(4-nitrophenoxy)-1-methylethanol.

Synthesis routes and methods II

Procedure details